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Compound of Interest

Compound Name: NF110

Cat. No.: B12419100

A Head-to-Head Comparison of NF110 for
Preclinical Research

For researchers and scientists engaged in drug development, the quality and consistency of
chemical reagents are paramount. NF110, a potent and selective antagonist of the P2X3
receptor, is a critical tool in the study of pain, chronic cough, and other neurological conditions.
[1] This guide provides a head-to-head comparison of NF110 from various chemical suppliers,
focusing on key data points to inform your procurement decisions. We also include a detailed
experimental protocol for a key application of NF110.

Unraveling the Mechanism of Action of NF110

NF110 is a non-nucleotide antagonist that selectively targets the P2X3 receptor, an ATP-gated
ion channel predominantly expressed on sensory neurons. By blocking the action of ATP on
these receptors, NF110 can inhibit the signaling pathways associated with pain and neuronal
hypersensitization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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